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Compound of Interest

Compound Name: Phenyl vinyl ether

Cat. No.: B1213313

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transvinylation is a powerful and versatile chemical transformation for the synthesis of vinyl
ethers, which are valuable building blocks in organic synthesis and polymer science. This
reaction involves the transfer of a vinyl group from a vinyl ether to an alcohol or phenol. Phenyl
vinyl ether is often utilized as an efficient vinyl group donor in these reactions, which can be
catalyzed by various transition metals, including palladium, ruthenium, and iridium. Additionally,
recent advancements have demonstrated the utility of phenyl vinyl ether in photoredox-
catalyzed reactions, where it can serve as a latent ethylene surrogate.[1] These methods offer
alternatives to traditional vinyl ether syntheses, such as those involving acetylene, and are
compatible with a wide range of functional groups.

Applications
Transvinylation reactions using phenyl vinyl ether are crucial for:
o Synthesis of Complex Molecules: Vinyl ethers are key intermediates in various organic

reactions, including Diels-Alder cycloadditions, Claisen rearrangements, and
hydroformylations.[2]

e Polymer Science: Functionalized vinyl ethers are monomers for producing polymers with
applications in adhesives, coatings, and stimuli-sensitive materials.
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e Drug Development: The introduction of a vinyl ether moiety can be a key step in the late-
stage functionalization of medicinally relevant molecules.[1] The resulting compounds are
often used in the synthesis of pharmaceuticals and bioactive compounds.

Reaction Mechanisms and Workflows

The mechanism of transvinylation can vary depending on the catalyst employed. Transition
metal-catalyzed pathways often involve the coordination of the alcohol and vinyl ether to the
metal center, followed by an exchange of the alkoxy groups. In contrast, photoredox catalysis
proceeds through a radical-mediated pathway.

General Experimental Workflow

The following diagram illustrates a typical workflow for a transition metal-catalyzed

transvinylation reaction.
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Caption: General experimental workflow for transvinylation.
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Palladium-Catalyzed Transvinylation Mechanism

Palladium complexes, particularly with bidentate nitrogen ligands, are effective catalysts for the
transvinylation of alcohols. The catalytic cycle is believed to proceed through the formation of a

palladium alkoxide intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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